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Compound of Interest

Compound Name: (R)-SL18

Cat. No.: B15604897

For researchers, scientists, and drug development professionals, ensuring the safe and
effective handling of novel compounds like (R)-SL18 is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans
to foster a secure laboratory environment. (R)-SL18 is a first-in-class, selective Annexin A3
(ANXA3) degrader, categorizing it as a Proteolysis Targeting Chimera (PROTAC).[1] PROTACs
are complex molecules designed to co-opt the cell's natural protein disposal system to
eliminate specific target proteins.[2] Due to this targeted biological activity, (R)-SL18 should be
handled as a potentially hazardous compound, and appropriate safety precautions must be
observed.

Physicochemical Properties of (R)-SL18

A summary of the known physicochemical properties of (R)-SL18 is provided below. This
information is critical for proper handling, storage, and preparation of solutions.

Property Value

Molecular Formula C26H21CIN6OsS2

Appearance Solid Powder

Storage (Solid) -20°C for 12 months, 4°C for 6 months
Storage (in Solvent) -80°C for 6 months, -20°C for 6 months
Solubility 10 mM in DMSO

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15604897?utm_src=pdf-interest
https://www.benchchem.com/product/b15604897?utm_src=pdf-body
https://www.benchchem.com/product/b15604897?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10149981/
https://www.biocompare.com/Editorial-Articles/588313-PROTACs-A-Practical-Guide/
https://www.benchchem.com/product/b15604897?utm_src=pdf-body
https://www.benchchem.com/product/b15604897?utm_src=pdf-body
https://www.benchchem.com/product/b15604897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and ensure
safety when handling (R)-SL18. The following table summarizes the recommended PPE. As a
general principle for handling potent or cytotoxic compounds, engineering controls such as
fume hoods or ventilated enclosures should be used as the primary means of exposure control,

with PPE serving as a critical secondary batrrier.
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Specifications and
PPE Category Item )
Recommendations

Disposable nitrile gloves are
the minimum requirement. For
tasks with a higher risk of
splashes or direct contact,

B antion Gloves consider double-gloving or
using thicker, chemical-
resistant gloves. Always
inspect gloves for tears before
use and change them

immediately if contaminated.

ANSI Z87.1-compliant safety
glasses with side shields are
mandatory. In situations with a
Eye and Face Protection Safety Glasses/Goggles splash hazard, such as when
preparing solutions, chemical
splash goggles should be

worn.

A face shield should be used in

conjunction with safety glasses
Eye and Face Protection Face Shield or goggles when there is a

significant risk of splashes of

corrosive or hazardous liquids.

A buttoned lab coat should be
worn to protect skin and
clothing. For procedures with a
Body Protection Laboratory Coat higher risk of contamination, a
disposable gown made of a
low-permeability fabric is

recommended.[3]

Respiratory Protection Respirator When handling the solid
compound outside of a
ventilated enclosure, a NIOSH-

approved respirator (e.g., N95
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or higher) should be worn to
prevent inhalation of powder.
The need for respiratory
protection when handling
solutions should be
determined by a risk

assessment.[4]

Operational Plan: Handling and Experimental
Workflow

Adherence to a strict operational plan is essential for the safe handling of (R)-SL18. The
following workflow outlines the key steps for a typical laboratory experiment involving this

compound.
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Caption: Experimental workflow for handling (R)-SL18 from preparation to disposal.
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Disposal Plan

Proper disposal of (R)-SL18 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Solid Waste:

 All disposable items that have come into contact with (R)-SL18, such as gloves, pipette tips,
and empty vials, should be considered contaminated.

o Collect all solid waste in a dedicated, clearly labeled hazardous waste container. The
container should be sealed when not in use.

Liquid Waste:

e Aqueous solutions containing (R)-SL18 should be collected in a labeled hazardous waste
container. Do not dispose of solutions down the drain.[5][6]

e Unused stock solutions in DMSO should also be collected for hazardous waste disposal.

o Ensure that waste containers are compatible with the solvents being used. For instance,
acids and bases should not be stored in metal containers.[7]

All waste must be disposed of in accordance with local, state, and federal regulations. Consult
with your institution's Environmental Health and Safety (EHS) department for specific guidance
on hazardous waste disposal procedures.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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